(2E)-3-[4-(benzyloxy)-3-methoxyphenyl]-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile

• IUPAC Name: (E)-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C26H18Cl2N2O2S/c1-31-25-12-18(7-10-24(25)32-15-17-5-3-2-4-6-17)11-19(14-29)26-30-23(16-33-26)21-9-8-20(27)13-22(21)28/h2-13,16H,15H2,1H3/b19-11+
• InChI Key: JCAORHOZUDKKQG-YBFXNURJSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C(C#N)C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl)OCC4=CC=CC=C4
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C(\C#N)/C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl)OCC4=CC=CC=C4
• Molecular Formula: C26H18Cl2N2O2S
• Molecular Weight: 493.4 g/mol

Description

(2E)-3-[4-(benzyloxy)-3-methoxyphenyl]-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile is a useful research compound. Its molecular formula is C26H18Cl2N2O2S and its molecular weight is 493.4. The purity is usually 95%.
BenchChem offers high-quality (2E)-3-[4-(benzyloxy)-3-methoxyphenyl]-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E)-3-[4-(benzyloxy)-3-methoxyphenyl]-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Docking and Quantum Chemical Calculations

Research involving similar compounds, such as those incorporating elements of thiazole and benzoyl structures, often focuses on molecular docking and quantum chemical calculations. These studies are crucial for understanding the interaction between molecules and potential biological targets, which is essential for drug design and discovery. For instance, molecular docking and quantum chemical calculations can predict how a molecule might interact with enzymes or receptors within the human body, providing insights into potential therapeutic effects or biological activities (A. Viji et al., 2020).

Spectroscopic and Quantum Chemical Analysis

Spectroscopic techniques combined with quantum chemical calculations offer a powerful method for characterizing the molecular structure, stability, and electronic properties of compounds. This approach can identify intramolecular charge transfers, molecular electrostatic potentials, and reactivity sites within molecules. These properties are essential for understanding the behavior of compounds under various conditions and their interactions with other substances, which is vital for the development of new materials or drugs (A. Viji et al., 2020).

Fluorescent Probes and Chemosensors

Compounds with specific structural features, such as benzothiazole and methoxyphenyl groups, have been explored for their potential as fluorescent probes and chemosensors. These applications are particularly relevant in bioimaging and environmental monitoring, where the detection and quantification of ions or molecules are crucial. The sensitivity of these compounds to changes in their environment, such as pH or the presence of metal ions, can lead to significant changes in their fluorescence properties, enabling their use as effective sensors (K. Tanaka et al., 2001).